Ethyl 2-{[(6-methyl-1-benzofuran-3-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C22H23NO4S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: ethyl 2-[[2-(6-methyl-1-benzofuran-3-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H23NO4S/c1-3-26-22(25)20-16-6-4-5-7-18(16)28-21(20)23-19(24)11-14-12-27-17-10-13(2)8-9-15(14)17/h8-10,12H,3-7,11H2,1-2H3,(H,23,24)
• InChI Key: FNTYZNJRBXHERK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC3=COC4=C3C=CC(=C4)C

Description

ETHYL 2-[2-(6-METHYL-1-BENZOFURAN-3-YL)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is a complex organic compound that features a benzofuran ring and a benzothiophene ring. . The compound’s unique structure makes it a subject of interest for researchers exploring new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-[2-(6-METHYL-1-BENZOFURAN-3-YL)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE typically involves multiple steps, including the formation of the benzofuran and benzothiophene rings. One common method involves the use of FeCl3 as a catalyst and 2,2′-bipyridine as an additive in DCE solvent at 70°C . The process may also involve free radical cyclization cascades and proton quantum tunneling to construct the complex ring systems .

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This could include the use of continuous flow reactors and advanced catalytic systems to ensure high efficiency and minimal side reactions .

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-[2-(6-METHYL-1-BENZOFURAN-3-YL)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Substitution: Electrophilic and nucleophilic substitution reactions can be employed to introduce new substituents on the benzofuran or benzothiophene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

ETHYL 2-[2-(6-METHYL-1-BENZOFURAN-3-YL)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules with potential biological activities.

Biology: It is studied for its interactions with various biological targets, including enzymes and receptors.

Medicine: The compound has potential therapeutic applications, particularly in the development of anticancer and antiviral agents.

Industry: It can be used in the synthesis of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of ETHYL 2-[2-(6-METHYL-1-BENZOFURAN-3-YL)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function . This interaction can trigger various cellular pathways, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Benzofuran Derivatives: Compounds like 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one share structural similarities and exhibit similar biological activities.

Benzothiophene Derivatives: Compounds containing the benzothiophene ring, such as certain anticancer agents, also show comparable properties.

Uniqueness

ETHYL 2-[2-(6-METHYL-1-BENZOFURAN-3-YL)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is unique due to its combination of benzofuran and benzothiophene rings, which confer distinct biological activities and potential therapeutic applications . This dual-ring structure is not commonly found in other compounds, making it a valuable subject for further research and development .